Cas no 271-89-6 (Benzofuran)

Benzofuran structure

Product Name:Benzofuran

CAS No:271-89-6

Molecular Formula:C₈H₆O

Molecular Weight:118.13

MDL:MFCD00005847

CID:36671

PubChem ID:24892036

Benzofuran Properties

Names and Identifiers

- 2,3-Benzofuran
- Coumarone
- Benzo[b]furan
- 1-BENZOFURAN
- Benzofuran
- 2,1,3-benzothiadiazol-4-sulfonyl chloride
- 2,1,3-Benzothiadiazole,4-chlorosulfonyl
- 2,1,3-benzothiadiazole-4-sulfonylchloride
- 2,1,3-benzothiadiazole-4-sulphonyl chloride
- 2,3,4-TRIFLUOROBENZENEETHANOL
- 3,4-benzopyrene
- 4-Chlorosulfonyl-2,1,3-benzothiadiazole
- Benzo<a>pyrene
- Benzo-2,1,3-thiadiazole-4-sulphonyl chloride
- Cumarone
- 2,3-Benzofuran, GC 99%
- Benzo[b]furan, 99+%
- Benzobüfuran, 99+%
- 2,3-Benzofuran ,97%
- Benzo[b]furan 98%
- 2,3-Benzofuran, 99.5%
- SCHEMBL5564
- bezofuran
- NS00019800
- MLS002454357
- WLN: T56 BOJ
- 1-Oxidene
- NCI-C56166
- 271-89-6
- Benzofurfuran
- CAS-271-89-6
- EN300-16607
- Benzo(b)furan
- FT-0660665
- NCGC00091088-04
- NSC 1255
- CCRIS 2384
- BENZOFURAN [IARC]
- BENZOFURAN [MI]
- NCGC00091088-06
- HSDB 4173
- AT 33852
- CHEBI:35260
- D88596
- 2,3-Benzofuran, 99%
- BDBM50167940
- A818947
- NCGC00091088-01
- BENZOFURAN [HSDB]
- J-640079
- 1-Oxaindene
- 1-Oxindene
- CCG-266071
- DTXSID6020141
- B0060
- PS-5764
- AKOS000121520
- Z56347207
- W-107126
- Benzofuran (IUPAC)
- MFCD00005847
- 1571080-49-3
- HMS2268K20
- SMR000112279
- 1-Benzofuran #
- benzo[b]furane
- NSC-1255
- AI3-17613
- NCGC00091088-05
- J-800081
- EINECS 205-982-6
- DB04179
- BZF
- FT-0609496
- DTXCID20141
- Benzofuran-d4
- NSC1255
- Cumaron
- InChI=1/C8H6O/c1-2-4-8-7(3-1)5-6-9-8/h1-6
- 5-17-02-00003 (Beilstein Handbook Reference)
- CHEMBL363614
- NCGC00091088-03
- Benzofuran (1mg/mL In Dichloromethane)
- LK6946W774
- Q410089
- Tox21_400054
- BRN 0107704
- 2,3-Benzofuran, analytical standard
- UNII-LK6946W774
- AM84862
- Coumaron
- NCGC00091088-02
- 2,3-Benzofuran,99%
- BENZOFURAN (IARC)
- 2,3Benzofuran
- R 7204
- DB-047175
- CHEBI:36790
- 1Oxindene
- 1Oxidene
- Coumarone; 2,3-Benzofuran; Benzo[b]furan
- +Expand
- MDL： MFCD00005847
- InChIKey： IANQTJSKSUMEQM-UHFFFAOYSA-N
- Inchi： 1S/C8H6O/c1-2-4-8-7(3-1)5-6-9-8/h1-6H
- SMILES： C1=CC=C2C(=C1)C=CO2
- BRN： 107704

Computed Properties

Exact Mass: 118.04200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 118.041865
Heavy Atom Count: 9
Complexity: 101
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 13.1

Experimental Properties

LogP: 2.43280
PSA: 13.14000
Merck: 1088
Refractive Index: n20/D 1.566(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 173-175 °C(lit.)
Melting Point: <-18℃
Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
Color/Form: Colorless oily liquid with aromatic smell. It can volatilize with water vapor. It can slowly polymerize after long storage. It will polymerize into a resin like substance in the presence of acid
Solubility: It can be miscible with benzene \ petroleum ether \ absolute ethanol and ether, but insoluble in water and alkaline aqueous solution
Density: 1.072 g/mL at 25 °C(lit.)

Benzofuran Security Information

Symbol: GHS02 GHS08
RTECS：DF6423800
WGK Germany：3
Safety Term：3
Safety Instruction： S36/37-S16
Packing Group：III
Packing Group：III
Risk Phrases：R10; R40
Hazard Level：3
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 1993 3/PG 3
Hazard Statement： H226,H351
Warning Statement： P281
Prompt：warning
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 40-52
Signal Word：Warning
TSCA：Yes
HazardClass：3
FLUKA BRAND F CODES：10-23

Benzofuran Customs Data

HS CODE：29329900
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzofuran Synthesis

Synthetic Circuit 1

9005-53-2

271-89-6

41438-18-0

24741-99-9

24677-78-9

2896-60-8

2785-89-9

1515-95-3

876-02-8

697-82-5

620-17-7

618-45-1

579-60-2

576-26-1

527-60-6

527-55-9

526-75-0

496-78-6

496-16-2

488-17-5

452-86-8

134-96-3

121-33-5

120-80-9

108-95-2

108-88-3

108-39-4

105-67-9

100-66-3

100-52-7

100-41-4

99-76-3

95-48-7

93-51-6

90-02-8

90-00-6

88-69-7

71-43-2

Reaction Conditions

1.1 Catalysts: Choline chloride , Imidazole ; 150 °C

Reference

Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism

Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327

Benzofuran Raw materials

Lignin

Benzofuran Preparation Products

Benzofuran Related Literature

1. Total synthesis of natural products containing benzofuran rings

Majid?M. Heravi,Vahideh Zadsirjan,Hoda Hamidi,Parvin Hajiabbas Tabar Amiri RSC Adv. 2017 7 24470
2. Synthesis of benzo[b]furans from alkynyl sulfoxides and phenols by the interrupted Pummerer reaction

Akihiro Kobayashi,Tsubasa Matsuzawa,Takamitsu Hosoya,Suguru Yoshida RSC Adv. 2023 13 839
3. Synthesis and circular dichroism of steroids with 2,3-dihydro-1-benzofuran and 4H-benzopyran chromophores; revision of the absolute configuration of some norneolignans from Krameria cystisoides

Tibor Kurtán,Eszter Baitz-Gács,Zsuzsa Majer,Sándor Antus chromophores; revision of the absolute configuration of some norneolignans from Krameria cystisoides. Tibor Kurtán Eszter Baitz-Gács Zsuzsa Majer Sándor Antus J. Chem. Soc. Perkin Trans. 1 2000 453
4. Direct halosulfenylation of benzo[b]furans: a metal-free synthesis of 3-halo-2-thiobenzo[b]furans

Qianqian Zhen,Dayun Huang,Yinlin Shao,Tianxing Cheng,Jiuxi Chen Org. Biomol. Chem. 2018 16 9204
5. Synthesis and circular dichroism of steroids with 2,3-dihydro-1-benzofuran and 4H-benzopyran chromophores; revision of the absolute configuration of some norneolignans from Krameria cystisoides

Tibor Kurtán,Eszter Baitz-Gács,Zsuzsa Majer,Sándor Antus chromophores; revision of the absolute configuration of some norneolignans from Krameria cystisoides. Tibor Kurtán Eszter Baitz-Gács Zsuzsa Majer Sándor Antus J. Chem. Soc. Perkin Trans. 1 2000 453
6. Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates with nucleophiles

Antonio Arcadi,Giancarlo Fabrizi,Andrea Fochetti,Francesca Ghirga,Antonella Goggiamani,Antonia Iazzetti,Federico Marrone,Giulia Mazzoccanti,Andrea Serraiocco RSC Adv. 2021 11 909
7. Synthesis and circular dichroism of steroids with 2,3-dihydro-1-benzofuran and 4H-benzopyran chromophores; revision of the absolute configuration of some norneolignans from Krameria cystisoides

Tibor Kurtán,Eszter Baitz-Gács,Zsuzsa Majer,Sándor Antus chromophores; revision of the absolute configuration of some norneolignans from Krameria cystisoides. Tibor Kurtán Eszter Baitz-Gács Zsuzsa Majer Sándor Antus J. Chem. Soc. Perkin Trans. 1 2000 453
8. Natural source, bioactivity and synthesis of benzofuran derivatives

Yu-hang Miao,Yu-heng Hu,Jie Yang,Teng Liu,Jie Sun,Xiao-jing Wang RSC Adv. 2019 9 27510
9. Synthesis and photochromic properties of benzofuran–phenanthrene and benzofuran–pyrene hybrids

H. Surya Prakash Rao,Satish Vijjapu RSC Adv. 2014 4 25747
10. Benzofuran: an emerging scaffold for antimicrobial agents

Asha Hiremathad,Mahadeo R. Patil,Chethana K. R.,Karam Chand,M. Amelia Santos,Rangappa S. Keri RSC Adv. 2015 5 96809

Related Categories

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